Cas no 1189537-71-0 (N-butyl-1,2,4-triazin-3-amine)

• Product Name: N-butyl-1,2,4-triazin-3-amine
• CAS No: 1189537-71-0
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5698739
• PubChem ID: 23195164
• Update Time: 2025-08-01

N-butyl-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3-amine, N-butyl-
• N-butyl-1,2,4-triazin-3-amine

• Inchi： 1S/C7H12N4/c1-2-3-4-8-7-9-5-6-10-11-7/h5-6H,2-4H2,1H3,(H,8,9,11)
• InChI Key： NZFDHWPHIJVNFU-UHFFFAOYSA-N
• SMILES： N(C1N=NC=CN=1)CCCC

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 273.0±23.0 °C(Predicted)
• pka: 3.27±0.63(Predicted)

Additional information on N-butyl-1,2,4-triazin-3-amine

N-butyl-1,2,4-triazin-3-amine (CAS 1189537-71-0): A Comprehensive Overview of Properties and Applications

N-butyl-1,2,4-triazin-3-amine (CAS 1189537-71-0) is an important heterocyclic compound belonging to the 1,2,4-triazine family. This nitrogen-rich scaffold has gained significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties and biological activities. The compound features a triazine core substituted with an n-butylamine group at the 3-position, creating unique molecular characteristics that make it valuable for various applications.

The growing interest in N-butyl-1,2,4-triazin-3-amine derivatives reflects current trends in drug discovery, where researchers are actively exploring nitrogen-containing heterocycles as privileged structures in medicinal chemistry. Many scientists searching for "triazine-based compounds in drug development" or "1,2,4-triazine applications" will find this compound particularly interesting due to its structural features that enable diverse molecular interactions.

From a chemical perspective, CAS 1189537-71-0 exhibits several notable characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular structure combines the electron-deficient triazine ring with the electron-donating butylamine group, creating an interesting electronic profile that influences its reactivity and binding properties. This balance makes N-butyl-1,2,4-triazin-3-amine a valuable intermediate in synthetic chemistry.

In pharmaceutical applications, N-butyl-1,2,4-triazin-3-amine derivatives have shown promise in various therapeutic areas. Recent studies investigating "triazine compounds for antimicrobial activity" highlight their potential against resistant bacterial strains. The compound's scaffold serves as an excellent platform for structure-activity relationship (SAR) studies, allowing medicinal chemists to explore modifications at multiple positions to optimize biological effects.

The agrochemical industry has also shown interest in 1,2,4-triazine derivatives like CAS 1189537-71-0. Researchers examining "nitrogen heterocycles in crop protection" have identified these structures as potential leads for developing new plant protection agents. The compound's stability under various environmental conditions makes it particularly attractive for formulation development in this sector.

From a synthetic chemistry standpoint, N-butyl-1,2,4-triazin-3-amine offers several advantages. Its preparation typically involves straightforward synthetic routes from commercially available starting materials. The presence of multiple nitrogen atoms in the triazine ring provides numerous sites for further functionalization, making it a versatile building block for creating diverse molecular libraries. This characteristic answers many queries about "modifiable triazine scaffolds" in chemical databases.

Recent advancements in computational chemistry have enabled better understanding of N-butyl-1,2,4-triazin-3-amine's molecular interactions. Molecular docking studies and quantum chemical calculations have provided insights into how this compound interacts with biological targets, addressing common search terms like "triazine-protein interactions" and "computational analysis of heterocycles". These studies help rationalize the observed biological activities and guide further structural optimization.

The compound's stability profile makes it suitable for various formulation approaches. Researchers investigating "stable heterocyclic compounds" will appreciate that CAS 1189537-71-0 maintains its integrity under standard storage conditions and demonstrates good compatibility with common pharmaceutical excipients. This stability is particularly valuable for developing dosage forms with extended shelf lives.

In material science applications, N-butyl-1,2,4-triazin-3-amine has shown potential as a building block for functional materials. Its ability to participate in coordination chemistry and form stable complexes with various metal ions responds to searches about "nitrogen-rich ligands" and "triazine-based materials". These properties open possibilities for creating novel catalysts or functional surfaces with specific electronic characteristics.

Analytical characterization of N-butyl-1,2,4-triazin-3-amine typically involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound produces distinctive spectral patterns that facilitate its identification and purity assessment, addressing common laboratory questions about "triazine compound characterization". These analytical features are crucial for quality control in both research and production settings.

The commercial availability of CAS 1189537-71-0 has increased in recent years to meet growing research demand. Suppliers often highlight its high purity grades (typically ≥95% by HPLC) and provide detailed technical specifications. This availability supports its use in high-throughput screening programs and structure-based drug design initiatives that require reliable access to diverse chemical building blocks.

Environmental and safety considerations for N-butyl-1,2,4-triazin-3-amine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment and good laboratory practices are recommended when working with this compound. These precautions align with general laboratory safety searches and regulatory requirements for research chemicals.

Future research directions for N-butyl-1,2,4-triazin-3-amine may explore its potential in emerging therapeutic areas or advanced material applications. The compound's structural versatility positions it well for investigations into "next-generation heterocyclic compounds" and "multifunctional molecular scaffolds". Continued interest in nitrogen-rich pharmacophores suggests this compound will remain relevant in chemical research for years to come.

In conclusion, N-butyl-1,2,4-triazin-3-amine (CAS 1189537-71-0) represents an important member of the 1,2,4-triazine family with diverse applications across multiple scientific disciplines. Its unique combination of chemical properties, synthetic accessibility, and biological relevance makes it a valuable compound for researchers investigating "nitrogen heterocycles" and "privileged structures in drug discovery". As scientific understanding of these systems grows, so too will the potential applications of this versatile molecular scaffold.